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Cat. No.: B1628114 Get Quote

Technical Support Center: Koh-i-Noor Rapidograph
Pens
This guide provides troubleshooting and frequently asked questions to ensure the proper

storage and maintenance of your Koh-i-Noor Rapidograph pens, preventing ink from drying

and clogging the delicate nibs.

Frequently Asked Questions (FAQs)
Q1: What is the most common cause of a Koh-i-Noor pen drying out?

The primary causes are improper storage and infrequent use or cleaning. Leaving a pen

unused for extended periods with ink in the reservoir can lead to the ink drying within the

narrow channels of the nib, causing a clog.

Q2: How should I store my Koh-i-Noor pens to prevent the ink from drying?

To prevent ink from pooling and drying in the nib, always store your Koh-i-Noor pens

horizontally.[1] The pens are designed with an air-tight, double-seal cap to protect the point

from drying out when not in use.[2][3]

Q3: How often should I clean my technical pens?
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Regular cleaning is crucial for maintaining your pens. It is recommended to clean your pens

after any extended period of use.[1] If you do not plan on using a pen for a while, you should

empty the ink and perform a full cleaning and rinse before storage.[4] For routine cleaning of

frequently used pens, a gentle rinse with warm water should be sufficient to clear out old ink.[4]

Q4: What cleaning solutions are recommended for Koh-i-Noor pens?

For both wet and dried ink, Koh-i-Noor's Rapido-Eze cleaning solution is effective.[5] Isopropyl

alcohol (91% or higher) can also be used as an alternative for cleaning.[6] For general

cleaning, warm water and a mild dish soap can also be effective.[7] It is strongly advised not to

use harsh chemicals like nail-polish remover, as this can damage the pen.[6]

Troubleshooting Guide
Issue: My Koh-i-Noor pen is not writing, and I suspect it is clogged with dried ink.

This is a common issue that can often be resolved with a thorough cleaning. Follow the steps

below to troubleshoot and restore your pen's ink flow.

Step 1: Basic Rinsing

For a pen that has only recently started to show signs of clogging, a simple rinse may suffice.

Disassemble the pen by unscrewing the nib from the barrel and removing the ink cartridge.

Rinse all the components under warm running water until the water runs clear.[4]

Step 2: Soaking the Components

If a basic rinse does not resolve the clog, the next step is to soak the nib assembly. Submerge

the disassembled nib in a cleaning solution. You can use Koh-i-Noor's Rapido-Eze solution,

isopropyl alcohol, or warm, soapy water.[4][6][7] Soaking for a few hours or even overnight for

stubborn clogs can help dissolve the dried ink.[8]

Step 3: Deep Cleaning with a Syringe Kit

For persistent clogs, using a pen cleaning syringe kit, such as the one offered by Koh-i-Noor,

can be very effective.[6] This allows you to force the cleaning solution through the nib,

dislodging any remaining dried ink particles.
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Step 4: Careful Manual Cleaning of the Nib Wire

Caution: This step should be performed with extreme care, as bending the fine wire within the

nib will permanently damage the pen.[4][9]

If the pen is still clogged, you may need to carefully disassemble the nib unit to clean the wire.

Gently remove the wire from the nib assembly.

Use a cotton swab soaked in cleaning solution to gently wipe away any dried ink from the

wire.[6] Do not apply significant pressure.

Thoroughly clean the inside of the nib with a soaked cotton swab as well.

Once both the wire and the nib are clean, carefully reinsert the wire.

Step 5: Reassembly and Testing

After cleaning, reassemble the pen and fill it with fresh ink. Test the pen on a piece of scrap

paper to ensure the ink is flowing correctly.

Best Practices for Pen Maintenance
Practice Recommendation Rationale

Storage Orientation Store pens horizontally.
Prevents ink from collecting

and drying in the nib.[1]

Regular Cleaning
Clean after extended use or

before long-term storage.

Prevents ink from drying and

causing stubborn clogs.[1][4]

Ink Management
If a pen will not be used, empty

the ink before storing.

Reduces the chance of ink

drying inside the pen over

time.[4]

Cap Security

Ensure the air-tight cap is

securely fastened when not in

use.

The double-seal cap is

designed to prevent the nib

from drying out.[2][3]
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Troubleshooting Workflow for a Dried Koh-i-Noor
Pen

Pen Not Writing (Suspected Clog)

Disassemble Pen

Rinse Components with Warm Water

Test Pen

Problem Solved

Yes

Soak Nib in Cleaning Solution

No

Use Syringe to Flush Nib

Reassemble and Test

Carefully Clean Nib Wire Manually

No

Pen Restored

Yes

Seek Professional Service

Still Clogged
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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